1h-Benzimidazole-6-acetic acid,1-[(2-chlorophenyl)methyl]-2-methyl-

• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 2-[3-[(2-chlorophenyl)methyl]-2-methylbenzimidazol-5-yl]acetic acid
• InChI: InChI=1S/C17H15ClN2O2/c1-11-19-15-7-6-12(9-17(21)22)8-16(15)20(11)10-13-4-2-3-5-14(13)18/h2-8H,9-10H2,1H3,(H,21,22)
• InChI Key: JUVNOPDNGJCVAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CC3=CC=CC=C3Cl)C=C(C=C2)CC(=O)O

Description

1h-Benzimidazole-6-acetic acid,1-[(2-chlorophenyl)methyl]-2-methyl- is a useful research compound. Its molecular formula is C17H15ClN2O2 and its molecular weight is 314.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.500 g of 1-(2-chlorobenzyl)-2-methylbenzimidazole-6-acetonitrile was added 10% hydrochloric acid, and the mixture was heat-refluxed for 15 hours. The reaction mixture was neutralized with a saturated aqueous solution of sodium hydrogencarbonate, and was extracted with chloroform. The organic layer was concentrated, and was purified through silica-gel column chromatography (eluent: a mixture of chloroform and methanol at a ratio of 9:1 to 4:1) to give 0.170 g of 1-(2-chlorobenzyl)-2-methylbenzimidazole-6-acetic acid (160).